Cas no 1040250-19-8 (Olmesartan dimer ester impurity)
Olmesartan dimer ester impurity is a critical reference standard used in pharmaceutical analysis, particularly for the quality control of Olmesartan medoxomil and related compounds. This impurity is structurally characterized as a dimeric ester derivative of Olmesartan, formed during synthesis or storage. Its primary utility lies in method development, validation, and impurity profiling to ensure compliance with regulatory standards (e.g., ICH guidelines). High-purity grades of this impurity enable accurate quantification and identification in HPLC or LC-MS analyses, supporting robust analytical workflows. Its well-defined chemical properties and stability make it indispensable for assessing batch consistency and drug safety in angiotensin II receptor antagonist formulations.
1040250-19-8 structure
Product Name:Olmesartan dimer ester impurity
Olmesartan dimer ester impurity Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-6-chloropicolinaldehyde
- 5-[2-[5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carbonyl]oxypropan-2-yl]-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carbox
- Olmesartan Dimer
- Olmesartan Dimer Est
- OlMesartan DiMer Ester IMpurity
- Olmesartan medoxomil impurity IV
- Olmesartan Dimer Ester ImpuritynnDiscontinued
- 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid 1-[5-carboxy-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazol-4-yl]-1-methylethyl ester
- OlMesartan DiMer Ester
- Olmesartan medoxomil impurity Ⅳ
- Olmesartan Dimer Ester(RNH-8276)
- Olmesartan MedoxomiI Dimer Ether Impurity
- OlMesartan DiMer Ester IMpurity Discontinued
- 4-(1-Hydroxy-1-Methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]Methyl]-1H-iMidazole-5-carboxylic Acid
- 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-((1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carbonyl)oxy)propan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid
- 4-{2-[4-(2-hydroxypropan-2-yl)-2-propyl-1-{[2'-(2H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-imidazole-5-carbonyloxy]propan-2-yl}-2-propyl-1-{[2'-(2H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-imidazole-5-carboxylic acid
- 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(5-carboxy-2-propyl-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazol-4-yl)-1-methylethyl ester
- BCP27850
- 4-(2-{[4-(2-Hydroxypropan-2-yl)-2-propyl-1-{[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-1H-imidazole-5-carbonyl]oxy}propan-2-yl)-2-propyl-1-{[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-1H-imidazole-5-carboxylic acid
- 1040250-19-8
- UNII-SCW5UZ5MAZ
- J-502807
- SCW5UZ5MAZ
- 1-[5-Carboxy-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazol-4-yl]-1-methylethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylate
- 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, 1-[5-carboxy-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazol-4-yl]-1-methylethyl ester
- 1-(5-Carboxy-2-propyl-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazol-4-yl)-1-methylethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-carboxylate
- 4-(2-(4-(2-Hydroxypropan-2-yl)-2-propyl-1-((2'-(2H-1,2,3,4-tetrazol-5-yl)-(1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-carbonyloxy)propan-2-yl)-2-propyl-1-((2'-(2H-1,2,3,4-tetrazol-5-yl)-(1,1'-biphenyl)-4-yl)methyl)-1H-imidazole-5-carboxylic acid
- 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-((1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(2-hydroxypro pan-2-yl)-2-propyl-1H-imidazole-5-carbonyl)oxy)propan-2-yl)-2-propyl
- DTXSID50856130
- Olmesartan dimer ester impurity
-
- Inchi: InChI=1S/C48H50N12O5/c1-7-13-37-49-41(47(3,4)64)40(60(37)28-30-21-25-32(26-22-30)34-16-10-12-18-36(34)44-53-57-58-54-44)46(63)65-48(5,6)42-39(45(61)62)59(38(50-42)14-8-2)27-29-19-23-31(24-20-29)33-15-9-11-17-35(33)43-51-55-56-52-43/h9-12,15-26,64H,7-8,13-14,27-28H2,1-6H3,(H,61,62)(H,51,52,55,56)(H,53,54,57,58)
- InChI Key: QTZDCAYLDWDQKW-UHFFFAOYSA-N
- SMILES: CCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NNN=N4)C(=O)O)C(C)(C)OC(=O)C5=C(N=C(N5CC6=CC=C(C=C6)C7=CC=CC=C7C8=NNN=N8)CCC)C(C)(C)O
Computed Properties
- Exact Mass: 874.40300
- Monoisotopic Mass: 874.40271274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 65
- Rotatable Bond Count: 18
- Complexity: 1550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 228Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.3E-4 g/L) (25 ºC),
- PSA: 228.39000
- LogP: 7.79310
Olmesartan dimer ester impurity Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE12288-10mg |
OlMesartan DiMer Ester IMpurity |
1040250-19-8 | 95% | 10mg |
$510.00 | 2024-04-20 | |
| A2B Chem LLC | AE12288-25mg |
OlMesartan DiMer Ester IMpurity |
1040250-19-8 | 95% | 25mg |
$910.00 | 2024-04-20 | |
| A2B Chem LLC | AE12288-100mg |
OlMesartan DiMer Ester IMpurity |
1040250-19-8 | 95% | 100mg |
$1844.00 | 2024-04-20 |
Olmesartan dimer ester impurity Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1040250-19-8 (Olmesartan dimer ester impurity) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk